Cas no 15933-07-0 (Ethyl 2-oxobutanoate)

• Product name: Ethyl 2-oxobutanoate
• CAS No: 15933-07-0
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• MDL: MFCD03265336
• CID: 50261
• PubChem ID: 85195

Ethyl 2-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-oxobutanoate
• Ethyl 3-oxobutanoate sodium salt
• Ethyl acetoacetate sodium salt
• ethyl 2-oxobutanoate(SALTDATA: FREE)

• MDL： MFCD03265336
• Inchi： 1S/C6H10O3.Na/c1-3-9-6(8)4-5(2)7;/h3-4H2,1-2H3;/q;+1
• InChI Key： FJAKCEHATXBFJT-UHFFFAOYSA-N
• SMILES： CCC(C(OCC)=O)=O

Computed Properties

• Exact Mass: 130.06300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Density: 1.1066 (rough estimate)
• Melting Point: 168 ºC (dec.)
• Boiling Point: 162.05°C (estimate)
• Refractive Index: 1.4730 (estimate)
• PSA: 43.37000
• LogP: 0.52860

Ethyl 2-oxobutanoate Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Ethyl 2-oxobutanoate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters